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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B1141169

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the preparation of D149 dye solutions for
the fabrication of Dye-Sensitized Solar Cells (DSSCs). The protocols detailed herein are
compiled from established research practices to ensure reproducibility and optimal device
performance.

Chemical Properties of D149 Dye

D149, an indoline-based organic dye, is a prominent sensitizer in DSSC research due to its
high molar extinction coefficient and good photovoltaic performance.[1] Key properties are
summarized below:
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Property Value

2-[5-[[4-[4-(2,2-

diphenylethenyl)phenyl]-2,3,3a,8b-tetrahydro-
Full IUPAC Name 1H-cyclopenta[blindol-7-yllmethylidene]-2-(3-

ethyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-

ylidene)-4-o0xo0-1,3-thiazolidin-3-yl]acetic acid

Synonyms Indoline dye D149
Molecular Formula Ca2H35N304S3
Molecular Weight 741.94 g/mol
Appearance Red-violet solid

Soluble in DMSO (requires sonication),
Solubility commonly used in a 1:1 (v/v) mixture of

acetonitrile and tert-butanol. Insoluble in water.

Experimental Protocols
Preparation of D149 Dye Solution (0.5 mM)

This protocol outlines the preparation of a standard 0.5 mM D149 dye solution in a 1:1 (v/v)
mixture of acetonitrile and tert-butanol, a widely used solvent system for DSSC fabrication.

Materials:

o D149 dye powder

o Acetonitrile (anhydrous, =299.8%)
e tert-Butanol (anhydrous, >99.5%)
e Volumetric flask

o Magnetic stirrer and stir bar

 Ultrasonic bath (optional)
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Procedure:

o Calculate the required mass of D149 dye: To prepare a 0.5 mM solution, the required mass
of D149 dye can be calculated using the following formula: Mass (g) = Molarity (mol/L) x
Volume (L) x Molecular Weight ( g/mol ) For example, to prepare 10 mL (0.01 L) of a 0.5 mM
(0.0005 mol/L) solution: Mass (g) = 0.0005 mol/L x 0.01 L x 741.94 g/mol = 0.00371 g or
3.71 mg

o Solvent Preparation: Prepare a 1:1 (v/v) mixture of acetonitrile and tert-butanol. For example,
to prepare 10 mL of the solvent mixture, combine 5 mL of acetonitrile and 5 mL of tert-
butanol.

e Dissolving the Dye:

o Accurately weigh the calculated amount of D149 dye powder and transfer it to a clean, dry
volumetric flask.

o Add a small amount of the 1:1 acetonitrile/tert-butanol solvent mixture to the flask.
o Agitate the flask gently to wet the dye powder.

o Add a magnetic stir bar to the flask and place it on a magnetic stirrer. Stir the solution until
the dye is completely dissolved. This may take several hours at room temperature.

o To expedite dissolution, the solution can be placed in an ultrasonic bath for short intervals
(e.g., 5-10 minutes). Avoid prolonged sonication to prevent potential degradation of the
dye.

o Once the dye is fully dissolved, add the solvent mixture to the final desired volume and
continue stirring for a few more minutes to ensure homogeneity.

o Storage: Store the prepared dye solution in a tightly sealed, light-protected container to
prevent degradation. It is recommended to prepare fresh solutions for optimal results.

Preparation of D149 Dye Solution with Co-adsorbent

The addition of a co-adsorbent, such as chenodeoxycholic acid (CDCA), can prevent the
aggregation of dye molecules on the TiO2 surface, leading to improved DSSC performance.
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Materials:

e Prepared 0.5 mM D149 dye solution

e Chenodeoxycholic acid (CDCA)

Procedure:

e Prepare the 0.5 mM D149 dye solution as described in section 2.1.

o Add CDCA to the dye solution. Acommon concentration for CDCA is in the range of 1 to 10
mM. For example, to achieve a 10 mM concentration of CDCA in the dye solution, add the
appropriate amount of CDCA to the prepared dye solution.

« Stir the solution until the CDCA is completely dissolved.

Sensitization of TiO2 Photoanode

This protocol describes the process of immersing the TiOz-coated photoanode in the D149 dye
solution for sensitization.

Materials:

Sintered TiO2-coated photoanode

Prepared D149 dye solution (with or without co-adsorbent)

Airtight, light-proof container

Acetonitrile for rinsing

Procedure:

o Ensure the sintered TiO2 photoanode has cooled to room temperature after the high-
temperature sintering process.

» Place the photoanode in an airtight, light-proof container.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1141169?utm_src=pdf-body
https://www.benchchem.com/product/b1141169?utm_src=pdf-body
https://www.benchchem.com/product/b1141169?utm_src=pdf-body
https://www.benchchem.com/product/b1141169?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Pour the prepared D149 dye solution into the container, ensuring the TiO2 film is completely
submerged.

» Seal the container to prevent solvent evaporation and protect from light.

e The sensitization time can vary depending on the desired dye loading and experimental
conditions. Common sensitization times range from 3 to 24 hours. Shorter times (e.g., 15-30
minutes) have also been reported. It is recommended to optimize the sensitization time for
your specific experimental setup.

 After sensitization, remove the photoanode from the dye solution.

o Gently rinse the sensitized photoanode with acetonitrile to remove any non-adsorbed dye
molecules.

» Allow the photoanode to air dry in a clean environment before assembling the DSSC.

Data Presentation

The performance of DSSCs fabricated with D149 dye is influenced by various factors, including
the use of co-adsorbents. The following table summarizes typical photovoltaic parameters of
D149-based DSSCs, highlighting the effect of chenodeoxycholic acid (CDCA) as a co-
adsorbent.

Co-
o Jsc Referenc
Sensitizer adsorben Voc (V) FF n (%)
¢ (mA/cm?)
D149 None 0.708 14.05 0.67 6.67 [1]
D149 CDCA 0.720 15.21 0.71 7.72 [1]

Voc: Open-circuit voltage, Jsc: Short-circuit current density, FF: Fill factor, n: Power conversion
efficiency

The data clearly indicates that the addition of CDCA as a co-adsorbent can significantly
improve the performance of D149-sensitized solar cells. The increase in all photovoltaic
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parameters upon the addition of CDCA is attributed to the suppression of dye aggregation,
leading to more efficient electron injection and reduced charge recombination.

Visualization
Experimental Workflow for D149 Dye Solution
Preparation and DSSC Fabrication

The following diagram illustrates the key steps involved in the preparation of the D149 dye
solution and the subsequent fabrication of a dye-sensitized solar cell.
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Caption: Workflow for D149 dye solution preparation and DSSC assembly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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